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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428 Get Quote

The proper disposal of Carbophenothion, a restricted-use organophosphate pesticide, is

critical for ensuring laboratory safety and environmental protection. Due to its high toxicity,

stringent procedures must be followed to manage waste containing this chemical. This guide

provides essential safety information, logistical plans, and step-by-step disposal procedures for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before handling Carbophenothion, it is imperative to be familiar with the necessary personal

protective equipment (PPE) and safety measures to prevent exposure.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including respiratory

protection, chemical-resistant gloves, and protective clothing.[1][2]

Ventilation: Work in a well-ventilated area to avoid the inhalation of vapors, mists, or gas.[1]

Avoid Contact: Prevent contact with skin and eyes.[1] In case of skin contact, wash the

affected area immediately with soap and plenty of water.[1][3]

Hygiene Practices: Do not eat, drink, or smoke in areas where Carbophenothion is

handled.[1] Wash hands thoroughly after handling the chemical.[1]

Emergency Preparedness: In case of a spill, evacuate personnel to a safe area.[1] For liquid

spills, isolate the area for at least 50 meters (150 feet).[2][4]
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Step-by-Step Disposal Protocol
The recommended method for disposing of Carbophenothion waste is through incineration by

a licensed professional service. Do not attempt to dispose of this chemical through standard

laboratory or municipal waste streams.

Engage a Licensed Professional: Contact a licensed professional waste disposal company

that is certified to handle hazardous chemical waste.[1]

Prepare for Disposal: The preferred method of disposal is to dissolve or mix the

Carbophenothion with a combustible solvent. This preparation should be done in a safe,

controlled environment, following all handling precautions.

Chemical Incineration: The mixture should then be burned in a chemical incinerator that is

equipped with an afterburner and a scrubber to neutralize harmful combustion byproducts.[1]

Avoid Environmental Release: Under no circumstances should Carbophenothion or its

containers be disposed of with household garbage or allowed to enter sewage systems or

drains.[1][5][6] Discharge into the environment must be strictly avoided.[1]

Management of Spills and Contaminated Materials
Accidental spills require immediate and careful management to prevent exposure and

environmental contamination.

Small Spills: For minor spills, absorb the liquid with an inert material such as sand, diatomite,

or universal binders.[2][4][5]

Containment: Collect the absorbed material and place it into suitable, closed containers

clearly labeled for hazardous waste disposal.[1][5]

Contaminated Items: Any materials, including personal protective equipment, labware, and

packaging that have come into contact with Carbophenothion, must be treated as

hazardous waste and disposed of in the same manner as the chemical itself.[1][5]

Decontamination: Contaminated clothing should be removed immediately and washed

thoroughly before reuse.[1][3][6]
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Key Safety and Regulatory Data
The following table summarizes essential quantitative data related to the handling and

transport of Carbophenothion.

Parameter Value Source

UN Number 2810 [1]

Transport Hazard Class 6.1 (Toxic Liquid) [1]

Packing Group II [1]

Acute Toxicity (Oral, Rat) LD50: 6.8 mg/kg [1]

Spill Isolation Distance (Liquid) Minimum 50 meters (150 feet) [2][4]

Fire Isolation Distance 800 meters (0.5 miles) [2]

Carbophenothion Disposal Workflow
The logical flow for the proper management and disposal of Carbophenothion waste is

illustrated below. This process ensures that all safety and environmental considerations are

addressed from initial handling to final disposal.
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Caption: Workflow for the safe handling and disposal of Carbophenothion waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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